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Compound Name: ) o
trideoxy-L-arabinitol

CAS No.: 944329-24-2

Cat. No.: B1146182
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Abstract & Biological Context

Bacterial nonulosonic acids, such as Pseudaminic acid (Pse) and Legionaminic acid (Leg), are
critical components of cell surface polysaccharides in pathogenic bacteria like Pseudomonas
aeruginosa, Campylobacter jejuni, and Acinetobacter baumannii.[1] These sugars are absent in
humans, making their biosynthetic pathways and precursors ideal targets for novel antibacterial
vaccines and therapeutics.

L-LABNAc (2,4-diacetamido-2,4,6-trideoxy-L-altropyranose) is the key hexose moiety of the
nucleotide sugar UDP-L-AItNAc4NACc, the immediate precursor to Pseudaminic acid. The
synthesis of this molecule is chemically challenging due to the requirement for:

 L-altro configuration: (C2-axial, C3-axial, C4-axial).
» Nitrogen installation: Regioselective introduction of amino groups at C2 and C4.

o Deoxygenation: Retention of the C6-deoxy (methyl) group.
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This guide details a robust "3,4-dimesylate activation" protocol, optimized for scalability and
stereochemical retention, overcoming the limitations of traditional glycal azidonitration routes.

Retrosynthetic Analysis

The strategy relies on the latent chirality of L-Fucose (L-galacto configuration). Rather than
building the stereocenters de novo, we utilize the existing C1, C5, and C6 stereochemistry and
invert C2, C3, and C4 via nucleophilic substitution cascades.
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Figure 1: Retrosynthetic logic flow from L-Fucose to L-LABNAc.

Detailed Experimental Protocol
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Phase 1: Preparation of the Activated Scaffold

The objective is to lock the anomeric position and activate C3 and C4 for displacement while

protecting C2.

Reagents: L-Fucose, Benzyl alcohol, Acetone,

, Acetic anhydride, Pyridine.

Step 1.1: One-Pot Glycosylation and Acetonide Formation

This step converts L-fucose directly into the benzyl glycoside and protects the cis-3,4-diol as an

isopropylidene acetal.

Reaction: Suspend L-Fucose (10.0 g, 61 mmol) in Benzyl alcohol (30 mL). Add Acetyl
chloride (0.5 mL) or Amberlite IR-120 (H+) resin as a catalyst.

Conditions: Heat to 50°C for 12 hours. Monitor TLC (DCM:MeOH 9:1) for disappearance of
fucose.

Acetonide Protection: Once glycosidation is complete, neutralize (if acid used), concentrate
to remove excess benzyl alcohol (high vacuum), and resuspend the crude residue in
Acetone (100 mL). Add 2,2-dimethoxypropane (20 mL) and p-TsOH (cat.). Stir at RT for 4
hours.

Workup: Neutralize with

, concentrate, and purify via flash chromatography (Hexane:EtOAc).

Product: Benzyl 3,4-O-isopropylidene-

-L-fucopyranoside.[1]

Step 1.2: C2-Acetylation and Deprotection

Acetylation: Dissolve the acetonide intermediate in Pyridine (50 mL) and add Acetic
Anhydride (20 mL). Stir overnight.

Hydrolysis: Concentrate to dryness. Dissolve residue in 80% aqueous Acetic Acid (100 mL)
and heat to 60°C for 2 hours to cleave the isopropylidene group while retaining the C2-
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acetate and C1-benzyl groups.

Purification: Co-evaporate with toluene to remove acetic acid. Flash chromatography yields
Benzyl 2-O-acetyl-

-L-fucopyranoside (Key Intermediate A).

Phase 2: Stereoselective Double Inversion

This is the critical phase where the L-galacto configuration is manipulated to allow nitrogen

introduction.

Reagents: Methanesulfonyl chloride (MsCI), Sodium Azide (

), DMF.

Step 2.1: 3,4-Di-O-Mesylation

Setup: Dissolve Intermediate A (5.0 g) in anhydrous DCM (50 mL) and Pyridine (10 mL).
Cool to 0°C.

Addition: Dropwise add MsCI (4.0 eq). Allow to warm to RT and stir for 12 hours.
Insight: Ensure anhydrous conditions. Moisture will lead to partial mesylation.
Workup: Wash with 1M HCI, sat.

, and brine. Dry over

Product: Benzyl 2-O-acetyl-3,4-di-O-mesyl-

-L-fucopyranoside.

Step 2.2: Azide Displacement Cascade

Note: This reaction often proceeds via a complex mechanism involving transient epoxide

formation or direct displacement depending on the exact conformer.

Reaction: Dissolve the di-mesylate in DMF (dry, 0.2 M concentration). Add
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(10.0 eq).

e Conditions: Heat to 110°C for 24—48 hours. This high temperature is required to overcome
the steric hindrance of the axial C4 position and the secondary mesylates.

o Safety Warning: Azide reactions at high heat present an explosion risk. Use a blast shield
and ensure the diazide product does not concentrate to dryness in the presence of metals.

e Mechanism: The reaction typically results in the inversion of stereocenters to yield the 2,4-
diazido-2,4,6-trideoxy-L-altropyranoside derivative. The C2-acetate is often cleaved or
participates, requiring re-acetylation in the next step if lost.

 Purification: Dilute with water, extract with EtOAc. Purification on silica gel is essential to
separate elimination byproducts.

Phase 3: Functionalization to L-LABNACc

Reagents:

, Pd/C, Acetic Anhydride.

o Reduction: Dissolve the diazido intermediate in MeOH. Add Pd/C (10%) and stir under

(balloon) for 16 hours.

o Acetylation: Filter off the catalyst. Add Acetic Anhydride (5 eq) and Pyridine to the filtrate. Stir
for 4 hours.

» Final Deprotection (Optional): If the free sugar is required (instead of the benzyl glycoside),
perform hydrogenolysis (

, Pd(OH)
/C) in MeOH/Water.

e Final Product:2,4-diacetamido-2,4,6-trideoxy-L-altropyranose.

Reaction Workflow Diagram
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Figure 2: Step-by-step reaction workflow for the synthesis of L-LABNAc from L-Fucose.

Quality Control & Data Summary

To ensure the success of the synthesis, compare the obtained spectral data against the

expected values for the L-altro configuration.

Expected Value /

Parameter ) Diagnostic Significance
Observation
H1 NMR 4.5-5.0 ppm (depending on -Conflr.ms glycosidic linkage
anomer) integrity.
Doublet at Confirms retention of 6-deoxy
C-6 Methyl o
~1.1-1.2 ppm status (no oxidation).
Two singlets at Confirms successful
NHACc Signals installation of two acetamido
~1.9-2.0 ppm groups.
Indicative of L-altro
configuration (axial-axial-axial
and

Coupling Constants

small (< 3-4 Hz)

relationships). Large couplings
would indicate gluco/galacto

contaminants.

Mass Spectrometry

[M+H]+ or [M+Na]+ matching

formula

Verifies molecular weight of the

diamino sugar.

Expert Troubleshooting
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 Issue: Low yield in Azide displacement.
o Cause: Incomplete mesylation or moisture in DMF.

o Fix: Dry DMF over molecular sieves (4A) for 24h. Ensure reaction temp reaches 110°C to
force the difficult C4 substitution.

 Issue: Inseparable mixtures after Step 2.
o Cause: Migration of the acetyl group from C2 to C3/C4 during hydrolysis.

o Fix: Perform the hydrolysis of the isopropylidene group under mild acidic conditions and
avoid basic workups before mesylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1146182/docs#application-note-stereoselective-
synthesis-of-I-labnac-pse-precursor-from-I-fucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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